Cas no 39465-00-4 (Crocin)

Crocin structure

Product Name:Crocin

CAS No:39465-00-4

MF:C₄₄H₆₄O₂₄

MW:976.964576721191

CID:1508274

PubChem ID:3510570

Update Time:2024-02-29

Crocin Chemical and Physical Properties

- Crocine
- Crocin
- alpha-Crocin
- Gardenia Yellow
- Crocin 1
- Crocin I
- crocin-1
- Crocetin digentiobiose ester
- Crocetin bis(gentiobiosyl) ester
- all-trans-Crocetin di-beta-D-gentiobiosyl ester
- crocetin di-gentiobiose ester
- 877GWI46C2
- FT-0624099
- FT-0626631
- DTXSID90860594
- bis[3,4,5-trihydroxy-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl] 2,6,11,15-tetramethylhexadeca-2,4,6,8,10,12,14-heptaenedioate
- 42553-65-1
- Crocin centn
- 39465-00-4
- B2703-002922
- Bis{[3,4,5-trihydroxy-6-({[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}methyl)oxan-2-yl]} 2,6,11,15-tetramethylhexadeca-2,4,6,8,10,12,14-heptaenedioate (non-preferred name)
- Inchi： 1S/C44H64O24/c1-19(11-7-13-21(3)39(59)67-43-37(57)33(53)29(49)25(65-43)17-61-41-35(55)31(51)27(47)23(15-45)63-41)9-5-6-10-20(2)12-8-14-22(4)40(60)68-44-38(58)34(54)30(50)26(66-44)18-62-42-36(56)32(52)28(48)24(16-46)64-42/h5-14,23-38,41-58H,15-18H2,1-4H3/b6-5+,11-7+,12-8+,19-9+,20-10+,21-13+,22-14+/t23-,24-,25-,26-,27-,28-,29-,30-,31+,32+,33+,34+,35-,36-,37-,38-,41-,42-,43+,44+/m1/s1
- InChI Key： SEBIKDIMAPSUBY-RTJKDTQDSA-N
- SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1OC[C@@H]1[C@H]([C@@H]([C@H]([C@H](OC(/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C(=O)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]3[C@@H]([C@H]([C@@H]([C@@H](CO)O3)O)O)O)O2)O)O)O)/C)/C)=O)O1)O)O)O)O)O)O

Color/Form: Solid /Di-gentiobiose ester/
Melting Point: 186.0 °C
Solubility: Freely soluble in hot water, giving an orange-colored solution /Di-gentiobiose ester/